Cas no 1218194-46-7 (2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol)

• Product Name: 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol
• CAS No: 1218194-46-7
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5216156
• PubChem ID: 43499724
• Update Time: 2026-03-06

2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol
• 2-((2-Isopropyl-5-methylcyclohexyl)amino)propan-1-ol

• Inchi： 1S/C13H27NO/c1-9(2)12-6-5-10(3)7-13(12)14-11(4)8-15/h9-15H,5-8H2,1-4H3
• InChI Key： OVEVDEOBJBFKSD-UHFFFAOYSA-N
• SMILES： OCC(C)NC1CC(C)CCC1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 3
• Topological Polar Surface Area: 32.299

Additional information on 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol

Introduction to 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol and Its Significance in Modern Chemical Research

Compound with the CAS number 1218194-46-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol, represents a unique structural motif that has been explored for its potential biological activities and synthetic utility. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary research.

The molecular structure of 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol features a cyclohexyl ring substituted with a methyl group and an isobutyl group at the 2-position, linked to an amino group that further connects to a propanol moiety. This intricate arrangement of functional groups makes the compound a versatile scaffold for drug discovery and molecular design. The presence of both hydrophobic and hydrophilic regions in its structure suggests potential applications in areas such as drug delivery systems and bioactive molecule synthesis.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol have made it a candidate for further investigation in this context. Specifically, the cyclohexyl ring can interact with biological targets through hydrophobic interactions, while the amino and hydroxyl groups provide opportunities for hydrogen bonding and other forms of molecular recognition.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The flexibility of the cyclohexane ring allows for conformational changes that can influence how the molecule interacts with biological targets. This property is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter biological activity. Researchers have been exploring derivatives of 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol to identify new pharmacophores and improve drug-like properties such as solubility, bioavailability, and metabolic stability.

The CAS number 1218194-46-7 provides a unique identifier for this compound, facilitating its use in scientific literature and databases. This standardized naming system ensures that researchers around the world can accurately reference and utilize the compound in their studies. The availability of this compound through chemical suppliers has enabled numerous research projects aimed at understanding its biological effects and developing new applications.

Recent studies have begun to uncover the potential therapeutic applications of molecules with similar structural motifs. For instance, compounds containing cyclohexyl rings have been investigated for their anti-inflammatory and analgesic properties. The presence of an amino group in 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol suggests that it may interact with neurotransmitter receptors or enzymes involved in pain perception and inflammation. Preliminary computational studies have suggested that this compound could modulate signaling pathways relevant to these processes.

In addition to its potential therapeutic applications, 2-{[5-methyl-2-(propan-2-yl)cyclohexyl]amino}propan-1-ol has also been explored as a tool compound in chemical biology research. Its unique structure allows researchers to probe interactions between small molecules and biological macromolecules such as proteins and nucleic acids. By studying how this compound binds to its targets, scientists can gain insights into the mechanisms underlying various biological processes.

The synthesis of 2-{[5-methyl-2-(propan-2-y)cyclohexyl]amino}propan-l-lrol represents another area of interest within the chemical community. The development of efficient synthetic routes not only facilitates access to the compound for research purposes but also provides opportunities for optimization and derivatization. Advances in synthetic methodology have enabled the preparation of complex molecules like this one with greater ease and precision, opening up new possibilities for drug discovery.

The role of computational chemistry in studying compounds like 1218194 - 46 - 7 cannot be overstated. Molecular modeling techniques allow researchers to predict how a molecule will behave in different environments, including its interactions with biological targets. These predictions can guide experimental efforts by identifying promising candidates for further study. Additionally, computational methods can be used to optimize synthetic routes by predicting reaction outcomes before they are carried out in the laboratory.

The future prospects for research involving 1218194 - 46 - 7 are exciting and multifaceted. As our understanding of biological systems continues to grow, so too does our ability to design molecules that interact with them in specific ways. The structural features of this compound make it a valuable starting point for exploring new therapeutic strategies across various disease areas. Whether used as a lead compound or a building block, its potential contributions to science are significant.